Cas no 1860762-46-4 (3-{[(3,4-Dibromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione)

• Product Name: 3-{[(3,4-Dibromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• CAS No: 1860762-46-4
• MF: C₁₀H₁₁Br₂NO₂S
• MW: 369.072839975357
• CID: 5890075
• PubChem ID: 165451303
• Update Time: 2025-06-26

3-{[(3,4-Dibromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-{[(3,4-dibromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• 1860762-46-4
• EN300-738690
• 3-{[(3,4-Dibromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione

• Inchi： 1S/C10H11Br2NO2S/c11-9-2-1-7(3-10(9)12)4-13-8-5-16(14,15)6-8/h1-3,8,13H,4-6H2
• InChI Key： ZEGQFHGUTIBMRS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CNC1CS(C1)(=O)=O)Br

Computed Properties

• Exact Mass: 368.88568g/mol
• Monoisotopic Mass: 366.88772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-{[(3,4-Dibromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione

3-{[(3,4-Dibromophenyl)methyl]amino}-1λ6-thietane-1,1-dione: A Comprehensive Overview

The compound 3-{[(3,4-Dibromophenyl)methyl]amino}-1λ6-thietane-1,1-dione, with CAS No. 1860762-46-4, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thietane dione framework with a substituted phenyl group. The presence of the 3,4-dibromophenyl moiety introduces distinct electronic and steric properties, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound through a variety of methodologies. Researchers have employed strategies such as nucleophilic substitution, ring-opening reactions, and tandem catalytic processes to achieve high yields and excellent stereochemical control. The thietane dione core is particularly amenable to such transformations due to its inherent reactivity and versatility. These studies have not only improved the synthetic routes but also provided deeper insights into the structural dynamics of the molecule.

The pharmacological potential of 3-{[(3,4-Dibromophenyl)methyl]amino}-1λ6-thietane-1,1-dione has been explored in several recent studies. Preclinical data suggest that this compound exhibits promising activity against various disease models, including neurodegenerative disorders and certain types of cancer. The dibromophenyl group has been implicated in modulating the compound's bioavailability and receptor affinity, making it a compelling candidate for drug development.

In addition to its therapeutic potential, this compound has found applications in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel catalysts for industrial processes. Recent research highlights its role in asymmetric catalysis, where it serves as a chiral ligand to facilitate enantioselective reactions. This dual functionality underscores the compound's versatility across multiple disciplines.

The synthesis and characterization of 3-{[(3,4-Dibromophenyl)methyl]amino}-1λ6-thietane-1,1-dione have been extensively documented in peer-reviewed journals. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to confirm its structure and elucidate its conformational properties. These studies have provided a robust foundation for further research into its chemical and biological properties.

Looking ahead, ongoing investigations aim to optimize the compound's pharmacokinetic profile while maintaining its efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical settings. The integration of computational chemistry tools with experimental approaches is also paving the way for the discovery of novel analogs with enhanced therapeutic attributes.

In conclusion, 3-{[(3,4-Dibromophenyl)methyl]amino}-1λ6-thietane-1,1-dione stands as a testament to the ingenuity of modern chemical synthesis and its profound impact on diverse scientific domains. As research continues to uncover new facets of this compound's potential, it remains at the forefront of innovation in chemistry and medicine.